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Compound of Interest

Compound Name: Autacl

Cat. No.: B12418110

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This document provides essential procedural guidance for the proper disposal of Autacl, an
autophagy-targeting chimera (AUTAC). Given the absence of a specific Safety Data Sheet
(SDS) for Autacl, a conservative approach is mandated, treating the compound as potentially
hazardous. The following procedures are based on information for structurally related
compounds and general laboratory chemical waste guidelines.

Summary of Key Chemical Data

For quick reference, the table below summarizes the known quantitative data for Autacl.
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Property Value Source(s)
Chemical Name Autacl [1112][3]
CAS Number 2241669-09-8 [31[4]
Molecular Formula C44H63FN8011S

Molecular Weight 931.08 g/mol

Solubility Soluble in DMSO (100 mg/mL)

Storage (Solid) -20°C

-80°C for up to 6 months;

Storage (in Solution)
-20°C for up to 1 month.

Experimental Protocols: Safe Disposal Workflow

Adherence to the following step-by-step disposal protocol is critical for ensuring personnel
safety and environmental compliance.

Personal Protective Equipment (PPE)

Before handling Autacl waste, all personnel must be equipped with the following standard
laboratory PPE:

o Safety Goggles: To protect against splashes.
o Chemical-Resistant Gloves: Nitrile or other appropriate gloves to prevent skin contact.

o Laboratory Coat: To protect clothing and skin.

Waste Segregation and Collection

Proper segregation of Autacl waste is the first step in responsible disposal.
e Solid Waste:

o Collect unused or expired Autacl powder in a clearly labeled, sealed container
designated for chemical waste.
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o Contaminated materials such as pipette tips, tubes, and gloves should be considered
chemical waste and collected in a dedicated, sealed container.

e Liquid Waste:

o Solutions containing Autacl should be collected in a separate, labeled, and sealed waste
container.

o Do not mix Autacl solutions with other incompatible waste streams.

o Agqueous solutions should not be disposed of down the drain.

Labeling of Waste Containers

All waste containers must be clearly and accurately labeled. The label should include:

The words "Hazardous Waste"

The chemical name: "Autacl Waste"

The primary hazards (based on a conservative assessment): "Potential Irritant,” "Harmful if

Swallowed"

The date the waste was first added to the container.

Spill Management

In the event of a spill, immediate and appropriate action is required.

» For Liquid Spills: Absorb the material with a non-combustible absorbent material (e.g.,
vermiculite, sand).

o For Solid Spills: Carefully sweep or scoop the material to avoid dust generation.
o Collect all spill cleanup materials into a designated, sealed container for hazardous waste.

o Decontaminate the spill area with a suitable solvent (e.g., ethanol) and then wash the area
thoroughly.
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Final Disposal

o All waste containing Autacl must be disposed of through your institution's designated
hazardous waste management program.

e Do not dispose of Autacl waste in the general trash or down the sanitary sewer.

Logical Workflow for Autacl Disposal

The following diagram illustrates the decision-making process for the safe disposal of Autacl
and related materials.

‘Waste Generation Collection & Segregation

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of Autacl waste.

By adhering to these procedures, researchers can mitigate potential risks, ensuring a safe
laboratory environment and responsible environmental stewardship. Always consult your
institution's specific safety and waste disposal guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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